N-[1-(4-chlorophenyl)ethyl]-N-methyloxolane-2-carboxamide

• IUPAC Name: N-[1-(4-chlorophenyl)ethyl]-N-methyloxolane-2-carboxamide
• InChI: InChI=1S/C14H18ClNO2/c1-10(11-5-7-12(15)8-6-11)16(2)14(17)13-4-3-9-18-13/h5-8,10,13H,3-4,9H2,1-2H3
• InChI Key: IRQMWRIIDSTIHR-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)Cl)N(C)C(=O)C2CCCO2
• Molecular Formula: C14H18ClNO2
• Molecular Weight: 267.75 g/mol

Description

N-[1-(4-chlorophenyl)ethyl]-N-methyloxolane-2-carboxamide, commonly known as cloxazolam, is a benzodiazepine derivative that has been used as a sedative, anxiolytic, and hypnotic agent. It was first synthesized in the 1970s and has since been the subject of extensive scientific research due to its potential therapeutic applications.

Mechanism of Action

Cloxazolam works by enhancing the activity of gamma-aminobutyric acid (GABA), a neurotransmitter that inhibits the activity of neurons in the brain. This leads to a reduction in anxiety, sedation, and muscle relaxation.
Biochemical and Physiological Effects
Cloxazolam has been shown to have a number of biochemical and physiological effects, including reducing anxiety, inducing sleep, and causing muscle relaxation. It has also been shown to have anticonvulsant properties and to reduce the symptoms of alcohol withdrawal syndrome.

Advantages and Limitations for Lab Experiments

Cloxazolam has a number of advantages for use in lab experiments, including its high potency and selectivity for the GABA receptor. However, it also has a number of limitations, including its potential for abuse and dependence, and its side effects, such as drowsiness and impairment of cognitive function.

Future Directions

There are a number of potential future directions for research on cloxazolam, including its use in the treatment of anxiety disorders, depression, and other psychiatric conditions. It may also be studied for its potential use in the treatment of epilepsy and other neurological disorders. Additionally, further research may be conducted to better understand the mechanism of action of cloxazolam and to develop new derivatives with improved therapeutic properties.

Synthesis Methods

Cloxazolam is synthesized by reacting 2-amino-5-chlorobenzophenone with ethyl 2-bromoacetate in the presence of potassium carbonate to form the intermediate ethyl 2-(2-amino-5-chlorophenyl)-2-oxoacetate. This intermediate is then reacted with methyl isocyanate to form cloxazolam.

Scientific Research Applications

Cloxazolam has been studied extensively for its potential therapeutic applications, including its use as an anxiolytic, hypnotic, and anticonvulsant agent. It has also been studied for its potential use in the treatment of alcohol withdrawal syndrome and as an adjunct therapy for depression.